Cas no 1778-88-7 (Carda-4,20(22)-dienolide,3,14-dihydroxy-, (3b)-)

• Product Name: Carda-4,20(22)-dienolide,3,14-dihydroxy-, (3b)-
• CAS No: 1778-88-7
• MF: C₂₃H₃₂O₄
• MW: 372.497787475586
• CID: 189067
• PubChem ID: 315041
• Update Time: 2025-04-19

Carda-4,20(22)-dienolide,3,14-dihydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Carda-4,20(22)-dienolide,3,14-dihydroxy-, (3b)-
• 3-(3,14-dihydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl)-2H-furan-5-one
• canarigenin
• (3beta)-3,14-dihydroxycarda-4,20(22)-dienolide
• 3,14-Dihydroxy-3beta-carda-4,20(22)-dienolide
• 3,14-dihydroxycarda-4,20(22)-dienolide
• Carda-4,20(22)-dienolide, 3,14-dihydroxy-, (3beta)-
• NSC 237527
• NSC-237527
• 1778-88-7
• DTXSID80938993
• NSC237527

• Inchi： 1S/C23H32O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11-12,16-19,24,26H,3-10,13H2,1-2H3
• InChI Key： UVVGWNHIKZRQLP-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)CCC1C3(C)CCC(C=C3CCC21)O

Computed Properties

• Exact Mass: 372.23016
• Monoisotopic Mass: 372.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 565.8°Cat760mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.599
• PSA: 66.76
• LogP: 3.52440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones